Cas no 2287289-12-5 (1-ethyl-1H-1,2,3-benzotriazol-6-ol)

• Product Name: 1-ethyl-1H-1,2,3-benzotriazol-6-ol
• CAS No: 2287289-12-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6255830
• PubChem ID: 165741863
• Update Time: 2025-10-29

1-ethyl-1H-1,2,3-benzotriazol-6-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6749221
• 2287289-12-5
• 1-ethyl-1H-1,2,3-benzotriazol-6-ol

• Inchi： 1S/C8H9N3O/c1-2-11-8-5-6(12)3-4-7(8)9-10-11/h3-5,12H,2H2,1H3
• InChI Key： RACYGTINRMNFBT-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N(CC)N=N2

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-ethyl-1H-1,2,3-benzotriazol-6-ol

Introduction to 1-Ethyl-1H-1,2,3-Benzotriazol-6-Ol (CAS No: 2287289-12-5)

The compound 1-Ethyl-1H-1,2,3-Benzotriazol-6-Ol (CAS No: 2287289-12-5) is a significant molecule in the field of organic chemistry, particularly within the benzotriazole family of compounds. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzotriazole derivatives have been extensively studied for their roles in corrosion inhibition, UV absorption, and as intermediates in pharmaceutical synthesis.

Recent advancements in chemical synthesis have allowed for the precise characterization and optimization of benzotriazol derivatives like 1-Ethyl-1H-1,2,3-Benzotriazol-6-Ol. Researchers have explored its electronic properties using computational chemistry tools, revealing insights into its stability and reactivity under different conditions. These studies are crucial for understanding how this compound can be utilized in practical applications.

The synthesis of 1-Ethyl-1H-benzotriazol derivatives often involves multi-step reactions that require careful control over reaction conditions to achieve high yields and purity. For instance, the formation of the benzotriazole ring typically involves condensation reactions between amines and ketones or aldehydes under acidic or basic conditions. The introduction of the ethyl group at the 1-position and the hydroxyl group at the 6-position necessitates additional steps to ensure regioselectivity.

One of the most promising applications of benzotriazole derivatives is in corrosion prevention. The ability of these compounds to form protective films on metal surfaces has been well-documented. Recent studies have focused on enhancing their efficiency by modifying substituents on the benzotriazole ring. For example, substituting an ethyl group at the 1-position has been shown to improve both adsorption properties and corrosion inhibition performance.

In addition to corrosion inhibition, benzotriazol derivatives are also being explored for their potential in pharmaceuticals and agrochemicals. The hydroxyl group at the 6-position in 1-Ethyl-benzotriazol derivatives provides a site for further functionalization, enabling interactions with biological systems. Researchers are investigating its role as a lead compound in drug discovery programs targeting specific enzymes or receptors.

The environmental impact of benzotriazole derivatives is another area of active research. While these compounds offer significant benefits in industrial applications, their persistence in the environment and potential toxicity to aquatic organisms must be carefully assessed. Recent studies have focused on biodegradation pathways and ecotoxicological effects to ensure sustainable use.

Looking ahead, advancements in green chemistry are expected to influence the synthesis and application of benzotriazole derivatives like CAS No: 2287289-12-5. The development of eco-friendly synthesis routes and recycling methods will be critical for reducing their environmental footprint while maintaining their effectiveness.